[1-(3,4-Difluorophenyl)ethyl](2-methylprop-2-en-1-yl)amine

• Molecular Formula: C12H15F2N
• Molecular Weight: 211.25 g/mol
• IUPAC Name: N-[1-(3,4-difluorophenyl)ethyl]-2-methylprop-2-en-1-amine
• InChI: InChI=1S/C12H15F2N/c1-8(2)7-15-9(3)10-4-5-11(13)12(14)6-10/h4-6,9,15H,1,7H2,2-3H3
• InChI Key: NLIQPCAMDKEHIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)F)F)NCC(=C)C

Description

1-(3,4-Difluorophenyl)ethylamine is a fluorinated amine derivative characterized by a 3,4-difluorophenyl ethyl group and a 2-methylprop-2-en-1-yl (isopropenyl) substituent. Fluorinated aromatic amines are of significant interest in medicinal and materials chemistry due to the electron-withdrawing effects of fluorine atoms, which enhance metabolic stability and modulate receptor binding . The isopropenyl group may contribute to steric effects, influencing conformational flexibility and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3,4-Difluorophenyl)ethylamine typically involves the reaction of 3,4-difluorophenylacetonitrile with an appropriate amine under controlled conditions. The reaction is often carried out in the presence of a catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation .

Industrial Production Methods: Industrial production of this compound may involve large-scale batch reactions using similar synthetic routes. The reaction conditions are optimized to ensure high yield and purity, often involving purification steps such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where the difluorophenyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles and electrophiles depending on the desired substitution.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce amines or alcohols .

Scientific Research Applications

Chemistry: In chemistry, 1-(3,4-Difluorophenyl)ethylamine is used as an intermediate in the synthesis of more complex molecules. It is valuable in the development of pharmaceuticals and agrochemicals .

Biology: In biological research, this compound can be used to study the effects of difluorophenyl groups on biological systems. It may serve as a model compound in drug discovery and development .

Medicine: In medicine, derivatives of this compound may have potential therapeutic applications. Research is ongoing to explore its efficacy in treating various medical conditions .

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique chemical properties make it suitable for various applications, including the development of new materials and coatings .

Mechanism of Action

The mechanism of action of 1-(3,4-Difluorophenyl)ethylamine involves its interaction with specific molecular targets. The difluorophenyl group can interact with enzymes and receptors, modulating their activity. The ethylamine group may also play a role in binding to biological targets, influencing cellular pathways and processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 1-(3,4-Difluorophenyl)ethylamine and analogous compounds referenced in the evidence:

Compound Name	Substituents	Fluorine Position	Amine Type	Key Features	Reference
1-(3,4-Difluorophenyl)ethylamine (Target Compound)	3,4-Difluorophenyl ethyl, 2-methylprop-2-en-1-yl	3,4-	Secondary amine	Potential steric hindrance from isopropenyl group; enhanced metabolic stability	N/A
(S)-1-(3,4-Difluorophenyl)but-3-en-1-amine (7k)	3,4-Difluorophenyl, but-3-enyl	3,4-	Primary amine	Conformational flexibility from unsaturated butenyl chain
(1R,2S)-2-(3,4-Difluorophenyl)cyclopropane-1-amine	3,4-Difluorophenyl, cyclopropane	3,4-	Cyclopropylamine	Rigid cyclopropane ring; potential CNS activity
{[1-(3,4-Difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine	3,4-Difluorophenyl pyrrole, methyl groups	3,4-	Pyrrole-derived amine	Planar aromatic system; possible π-π stacking interactions
1-(2,4-Difluorophenyl)propan-1-amine	2,4-Difluorophenyl, propyl	2,4-	Primary amine	Altered electronic effects due to fluorine position; lower steric bulk

Key Comparative Insights :

Fluorine Substitution Effects :

• The 3,4-difluorophenyl group in the target compound and analogs (e.g., 7k , cyclopropylamine ) enhances electron-withdrawing properties compared to 2,4-difluorophenyl derivatives (e.g., ). This may improve binding to hydrophobic pockets in biological targets.
• Fluorine at the 3,4- positions (meta/para) may induce stronger dipole interactions than ortho/para (2,4-) substitution, affecting solubility and receptor affinity.

Amine Substituent Impact: The isopropenyl group in the target compound introduces steric bulk absent in primary amines like 7k or 1-(2,4-difluorophenyl)propan-1-amine . This could reduce rotational freedom but improve selectivity in enzyme inhibition.

Similar methods (e.g., reductive amination) may apply.

Pharmacological and Physicochemical Implications

• Metabolic Stability: Fluorination at 3,4-positions likely increases resistance to oxidative metabolism compared to non-fluorinated analogs, as seen in cyclopropylamine derivatives .
• Receptor Binding : The steric bulk of the isopropenyl group may hinder binding to flat enzymatic active sites but enhance interactions with allosteric pockets, as observed in pyrrole-containing amines .